Journal Name:Powder Metallurgy
Journal ISSN:0032-5899
IF:2.228
Journal Website:http://maney.co.uk/index.php/journals/pom/?back=1
Year of Origin:0
Publisher:Maney Publishing
Number of Articles Per Year:46
Publishing Cycle:Quarterly
OA or Not:Not
Powder Metallurgy ( IF 2.228 ) Pub Date: 2023-03-21 , DOI:
10.1007/s11043-023-09596-x
This study evaluated various mechanical responses that evolved as a function of gauge length for PGCL sutures. Gauge length dependency is important to be studied as it directly reflects the possible complications related to suture failure and inadequacy of mechanical properties, which could happen due to inappropriate suture lengths used in incision closure. The results show that the gauge length caused differences in monotonic and cyclic responses of the PGCL samples. However, the stress relaxation response is unaffected by the gauge length. In monotonic responses, most of the mechanical parameters, including elongation at break, load at break, ultimate tensile strength as well as initial modulus, improve with increasing gauge length. The overall stiffness and strain at break decrease as the gauge length increases. Both stress-softening and hysteresis loops are observed in all PGCL samples with varying gauge lengths. As the gauge length increases, the permanent set decreases, whereas the maximum stress level and hysteresis increase. Concerning crystallization behavior, the degree of crystallinity, lattice strain, and crystallite size are altered by the gauge length. As the gauge length increases, the lattice strain decreases, and the crystallite size decreases.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2023-04-11 , DOI:
10.1007/s11043-023-09598-9
The main objective of the present paper is to investigate the relationship between the thermal processes and diffusion in thermoelastic solids. For this reason, a new model of thermo-diffusion interactions has been derived, which, unlike the traditional models, allows the thermo-diffusion waves to propagate at finite speeds. The Moore–Gibson–Thompson (MGT) equation is an essential part of the proposed model, as it is included in the mass diffusion and thermal conductivity equations by adding two relaxation times. The introduced model is then used to investigate a one-dimensional thermodiffusion problem for a homogeneous spherical shell. In the field of the Laplace transform, the analytical expressions for different transformed thermophysical fields are found. Moreover, a numerical inversion algorithm is used to obtain the physical domain solutions. The differences between the presented model and previous theories are graphically presented and discussed in detail. It is exhibited that depending on the relaxation time taken into account, the magnitude of the mass flow rate and heat waves can meaningfully change.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2023-06-02 , DOI:
10.1007/s11043-023-09607-x
Given a circular economy, wood waste has become an important secondary raw material. For this purpose, an experimental study was conducted to characterize concrete mixes containing wood shavings for structural and nonstructural construction applications. In this study, treated wood shavings (TWS) from woodworking waste were used by replacing natural sand for making sand concrete (SC) with different mixing ratio (0%, 10%, 20%, 30%, 40%, and 50%) by volume of sand. The behavior of sand concrete samples containing wood was then explored. Wood shavings treatment, X-ray diffraction (XRD), resistance, porosity, thermal conductivity, fire resistance, and scanning electron microscopy (SEM) were used to investigate the behavior of SC using TWS (SCWS). The results showed that most of the SCWS samples had acceptable mechanical strength and density. Increasing the amount of (TWS) decreased the density, compressive strengths, and thermal conductivity of the mixtures by up to 38%, 35%, and 35% respectively. However, all the mixtures could be considered structural LWC mixtures as they developed acceptable strength in terms of structural design and use. Additionally, the novel composite reportedly possesses adequate thermal conductivity and fire resistance.Finally, sand concrete based on wood shavings could be used as a fire insulator when combined with other relevant fire-resistant materials.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2022-12-21 , DOI:
10.1007/s11043-022-09584-7
A two-dimensional multi-phase lag model in the context of generalized thermoelasticity is established for an isotropic half-space medium. A vector-matrix differential equation is obtained from the governing equations using normal mode analysis. The eigenvalue approach is applied to obtain the solutions. The temperature-dependent displacements, stresses, strains are calculated numerically and represented graphically to show the accuracy of the solution under mechanical and thermal loads.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2023-07-25 , DOI:
10.1007/s11043-023-09626-8
The present work is devoted to the derivation of fundamental equations in generalized thermoelastic diffusion theory. The main aim is to establish a size-dependent model with the consideration of spatial nonlocal effects of concentration and strain fields. The heat transport equation for the present problem is considered in the context of Moore–Gibson–Thompson (MGT) generalized thermoelasticity theory involving linear and nonlinear kernel functions in a delayed interval in terms of the memory-dependent derivative. The medium is considered to be one-dimensional having a spherical cavity where the boundary of the cavity is traction-free and is subjected to prescribed thermal and chemical shocks. The Laplace transform technique is incorporated for the solution of the basic equations. For numerical evaluation, the analytical expressions have been inverted in the space-time domain using the method of Zakian. From numerical results, the effects of the nonlocality parameters in the heat transport law and the nonlocality of mass-flux have been discussed. The effect of different kernel functions, the delay time, and the effect of thermodiffusion are also reported. A comparative study between the MGT theory and the hyperbolic Lord–Shulman theory is also explained.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2022-10-11 , DOI:
10.1007/s11043-022-09571-y
Measurement of the strain rate sensitivity of viscoelastic properties is crucial for accurate predictions of the time-dependent behavior of discontinuous biocomposites in soft tissues. The aim of this study is to develop a shear-lag model for elucidating the dynamic response of discontinuous biocomposites in soft tissues under triangular pulse loading and harmonic loading. The extended shear-lag model is focused on improving the previous shear-lag models considering the mass of fiber and including viscoelastic behavior using the Kelvin–Voigt model for the matrix. Analytical expressions of the relative sliding and interfacial shear stress distribution have been presented to characterize the deformation and stress transfer in discontinuous biocomposites under triangular pulse loading. Under harmonic loading conditions, damping properties of discontinuous biocomposites in soft tissues including complex modulus and loss factor are also analytically derived. The predictive model was verified by finite element simulation results. Finally, the results obtained from the shear-lag model are presented to elucidate how the loading rate and loading frequency influence the dynamic response of discontinuous biocomposites. The findings shed light on the dynamic response of soft tissues subjected to impact loading and hysteresis effect under reciprocating loading, which is essential for a better understanding of soft tissue pathology.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2023-02-22 , DOI:
10.1007/s11043-023-09590-3
The forced vibration of rectangular thin plate with a pair of edges simply supported and another pair of edges clamped mounted on the fractional standard solid foundation under the standing and moving loads is studied in this paper. Compared with the traditional integer-order viscoelastic foundation model, the fractional-order viscoelastic foundation model can describe the complicated historical dependent mechanical behavior of actual foundation more accurately. Based on the proposed fractional standard solid foundation model, the complex elastic modulus of the stress-strain constitutive relation is derived. Numerical examples verify that the fractional standard solid model can more accurately fit the experimental data. On this basis, the complex natural frequency and mode shape function in free vibration and the analytic response in forced vibration are solved. The complex natural frequency, the response lag and the critical speed or the resonant speed of the applied moving loads are mainly investigated. The numerical examples are provided and the effects of the fractional-order viscoelastic foundation and the speed and accelerations of moving load are discussed.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2022-10-28 , DOI:
10.1007/s11043-022-09574-9
A hyperelastic–viscoplastic constitutive model is developed to describe the strain-softening behavior of glass-filler-reinforced–epoxy composites under large strain-compression loading. The model’s rheological network comprises two parallel networks; the first consists of a nonlinear elastic spring in series with a nonlinear viscous dashpot, and the other involves a hyperelastic Langevin spring. The postyield strain softening in the model is introduced by a time-dependent shear resistance to molecular deformation, where the shear resistance is varied from an initial value up to a saturation value at large strain. The model is reduced to a one-dimensional incompressible case, and fitted to the experimental data of spherical- and milled-glass-fiber–epoxy composites to retrieve the optimized model parameters. Milled-fiber–epoxy composites exhibit higher values of optimized elastic modulus and shear deformation resistance parameters, which are correlated to outcomes of dynamic mechanical analyses like filler-reinforcement efficiency, polymer chain-entanglement density, and filler–matrix adhesion. The improvement in filler-reinforcement efficiency due to milled fibers leads to better load transmission to the matrix, resulting in enhanced elastic modulus of milled-fiber–epoxy composites. An increase in polymer chain-entanglement density and filler–matrix adhesion results in higher resistance to viscous flow for milled-fiber composites. Semiempirical equations for elastic modulus and shear-deformation resistance parameters are proposed that consider the relative stiffness of filler and matrix, and the shape and volume fraction of fillers. When the fillers are embedded in the polymer matrix, these equations operate as multiplicative factors to the neat polymers. Thus, the model is capable of capturing the stress–strain response of both neat polymer and glass-filled polymer composites.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2022-10-26 , DOI:
10.1007/s11043-022-09573-w
To determine the long-term Young’s relaxation modulus of composite double-base propellants (CMDB), thermally accelerated aging tests were conducted at 343.15 K for 100 days. Gas chromatography and stress relaxation tests at different aging times were conducted. The aging stress relaxation model has taken into account the change of stabilizer (N-methyl-4-nitroaniline, or MNA) content in accelerated aging. The results show that with the increase of aging time, the MNA content decreases, and Young’s relaxation modulus increases. The time-aging time superposition principle was considered to construct an aging relaxation master curve through a series of short-term stress relaxation curves under different aging times. Based on the master aging relaxation curve and the Prony series models, the conversion time related to the content of MNA was determined. The aging stress relaxation model considering the change of MNA content agrees well with the experimental results and can accurately predict Young’s relaxation modulus of CMDB propellant during thermal aging.
Powder Metallurgy ( IF 2.228 ) Pub Date: 2023-07-24 , DOI:
10.1007/s11043-023-09627-7
Coal mining can pose safety risks as mining stress and adsorption-desorption damage the coal in front of the working face. To address this, a damage model under the coupled influence of mining stress and adsorption-desorption was proposed by incorporating statistical damage mechanics and the effective stress principle. The method for determining model parameters was provided, and the model was validated through triaxial compression tests on coal containing methane. The model parameters were qualitatively analyzed, and the impact of parameters on the deformation and damage evolution of coal was also examined. The residual strengths of coal determined by previous classical models and the proposed damage model under various confining pressures were compared. The results mainly show that coal containing methane has distinct stages during triaxial compression, including compaction, elastic deformation, yield, strain softening, and residual deformation. The proposed damage model accurately tracks deformation and damage in a coal containing methane at varying confining pressures. An increase in Weibull distribution parameters causes peak stress and damage accumulation to start at a higher strain. Furthermore, a higher correction coefficient of residual strength results in a faster stress drop rate but lower residual strength of coal after peak stress. The proposed damage model accurately predicts the residual strength of coal under various confining pressures.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | METALLURGY & METALLURGICAL ENGINEERING 冶金工程4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.10 | 41 | Science Citation Index Science Citation Index Expanded | Not |
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